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Compound of Interest

Compound Name: Diammonium EDTA

Cat. No.: B1586234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough examination of the safety protocols and laboratory

handling procedures for Diammonium EDTA (Ethylenediaminetetraacetic acid diammonium

salt). Diammonium EDTA is a widely used chelating agent in various scientific and industrial

applications, including in cleaning products, metal working fluids, and scale removal.[1][2]

Understanding its properties and associated hazards is critical for ensuring a safe laboratory

environment. This document summarizes key quantitative data, outlines detailed handling

protocols, and provides visual workflows for critical safety procedures.

Chemical and Physical Properties
A clear understanding of the physical and chemical characteristics of Diammonium EDTA is

foundational to its safe handling. This substance is typically a liquid or a solid that mixes with

water.[3][4] Key quantitative data are summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 326.30 g/mol [4]

Physical State
Solid (crystals or powder) or

Liquid
[3][4]

Color Colorless or White [1][4]

Odor Slightly ammoniacal [1]

pH (1% solution) 4 - 5 [1]

Melting Point 424°F (decomposes) [3]

Freezing Point 7°F (-14°C) [1]

Boiling Point 219°F (104°C) [1]

Water Solubility 686 g/L at 20°C [5]

Toxicological Data and Hazard Identification
Diammonium EDTA is considered a hazardous substance.[3] It is harmful if inhaled and may

cause damage to the respiratory tract through prolonged or repeated exposure.[1] While some

sources indicate no significant acute toxicological data has been identified in literature

searches, it is known to be irritating to the eyes.[3][4] Ingestion may be damaging to health,

and cumulative effects may occur following exposure.[3]

Key Toxicological Findings:

Acute Toxicity: Harmful if inhaled.[1] Low toxicity if swallowed in small amounts.[1]

Eye Irritation: Causes serious eye irritation.[3]

Skin Contact: May cause sensitization by skin contact.[3] Prolonged contact is unlikely to

result in the absorption of harmful amounts.[1]

Chronic Exposure: May cause damage to organs (Respiratory Tract) through prolonged or

repeated exposure if inhaled.[1]
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Reproductive/Developmental Toxicity: EDTA and its salts have been reported to cause birth

defects in laboratory animals at high doses that were toxic to the mother, likely due to zinc

deficiency from chelation.[1]

Hazard Statement GHS Classification Source

Harmful if inhaled
Acute toxicity - Inhalation

(Category 4)
[1]

May cause damage to organs

through prolonged or repeated

exposure if inhaled

Specific target organ toxicity -

repeated exposure (Category

2)

[1]

Causes serious eye irritation Eye irritation (Category 2A)

Experimental Protocols: Laboratory Handling and
Emergency Procedures
Adherence to strict experimental protocols is paramount when working with Diammonium
EDTA. The following sections provide detailed methodologies for routine handling, spill

response, and disposal.

Standard Laboratory Handling Protocol
Objective: To outline the standard procedure for the safe handling of Diammonium EDTA in a

laboratory setting to minimize exposure risk.

Materials:

Diammonium EDTA

Appropriate personal protective equipment (PPE):

Safety glasses with side shields[1]

Chemically resistant gloves[1]

Overalls or lab coat[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://irp.cdn-website.com/0bd80fc6/files/uploaded/Diammonium%20EDTA%20SDS.pdf
https://irp.cdn-website.com/0bd80fc6/files/uploaded/Diammonium%20EDTA%20SDS.pdf
https://irp.cdn-website.com/0bd80fc6/files/uploaded/Diammonium%20EDTA%20SDS.pdf
https://www.benchchem.com/product/b1586234?utm_src=pdf-body
https://www.benchchem.com/product/b1586234?utm_src=pdf-body
https://www.benchchem.com/product/b1586234?utm_src=pdf-body
https://www.benchchem.com/product/b1586234?utm_src=pdf-body
https://irp.cdn-website.com/0bd80fc6/files/uploaded/Diammonium%20EDTA%20SDS.pdf
https://irp.cdn-website.com/0bd80fc6/files/uploaded/Diammonium%20EDTA%20SDS.pdf
https://datasheets.scbt.com/sc-215006.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P.V.C. apron (when handling larger quantities)[3]

Approved respirator (if exposure limits may be exceeded)[1]

Fume hood or well-ventilated area[3]

Polyethylene or polypropylene containers for storage[3]

Procedure:

Risk Assessment: Before handling, review the Safety Data Sheet (SDS) and understand the

potential hazards.

Engineering Controls: Always handle Diammonium EDTA in a well-ventilated area.[3] For

procedures that may generate dust or aerosols, use a fume hood.

Personal Protective Equipment (PPE): Don the appropriate PPE as listed above. Ensure

gloves are inspected for integrity before use.

Handling:

Avoid all personal contact, including inhalation of dust or mists.[3]

Measure and dispense the chemical carefully to avoid generating dust.

Keep containers securely sealed when not in use.[3]

Storage:

Store in original, tightly closed containers.[3]

Keep in a cool, dry, well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents (e.g., nitrates,

oxidizing acids, chlorine bleaches) and certain metals (Zinc, Aluminum, Carbon steel,

Copper, Nickel).[1][3]

Hygiene:
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Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Remove contaminated clothing promptly.[6]

Standard Laboratory Handling of Diammonium EDTA

1. Review SDS and Conduct Risk Assessment

2. Implement Engineering Controls (Fume Hood/Ventilation)

Proceed

3. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Proceed

4. Handle Chemical
(Avoid Contact/Inhalation)

Proceed

5. Store Properly
(Sealed Container, Cool/Dry Area)

After Use

6. Practice Good Hygiene
(Wash Hands, No Food/Drink)

After Handling
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Click to download full resolution via product page

Standard Laboratory Handling Workflow

Spill Response Protocol
Objective: To provide a systematic procedure for safely managing and cleaning up a

Diammonium EDTA spill to protect laboratory personnel and the environment.

Materials:

Spill kit containing:

Absorbent, inert material (e.g., sand, dirt, vermiculite)[1]

Sealable waste disposal bags or containers[7]

Appropriate PPE (as listed in section 3.1, including respiratory protection)[3]

Broom and dustpan or HEPA-filter vacuum for solid spills[8]

Water for final cleanup[1]

Procedure:

Evacuate and Secure:

Immediately alert personnel in the vicinity of the spill.[3]

Evacuate non-essential personnel from the area.[8]

Secure and control entrance to the area.[8]

Assess the Spill:

Determine the size and nature of the spill (solid or liquid).

Identify any immediate fire or incompatibility hazards. Remove all ignition sources.[3]
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Don PPE: Put on the necessary personal protective equipment, including respiratory

protection.

Containment (for Liquid Spills):

For large spills, create a dike around the spill area to contain it.[1]

Prevent the spill from entering drains, sewers, or waterways.[1][3]

Cleanup:

For Minor Spills:

Cover the spill with an inert, absorbent material.[1]

Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled

container for disposal.

For Major Spills:

Follow the same procedure as for minor spills, but exercise greater caution.

Alert emergency services if necessary.[3]

Decontamination:

Once the bulk of the material is removed, clean the affected area. Water may be used for

the final cleaning.[1]

Collect all cleanup materials and wash water for proper disposal.[3]

Waste Disposal:

Dispose of all contaminated materials as hazardous waste in accordance with local, state,

and federal regulations.[3]
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Diammonium EDTA Spill Response Workflow

Spill Occurs

1. Alert Personnel & Evacuate Area

2. Assess Spill & Identify Hazards

3. Don Full PPE

4. Contain Spill
(Prevent Spread to Drains)

5. Absorb & Collect Material

6. Decontaminate Spill Area

7. Dispose of Waste Properly

Click to download full resolution via product page

Spill Response Logical Workflow

First Aid Measures
In the event of exposure to Diammonium EDTA, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol Source

Inhalation

Move the person to fresh air. If

effects occur, consult a

physician. Call a poison center

or doctor if you feel unwell.

[1]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin and hair with running

water and soap if available.

Seek medical attention if

irritation occurs.

[3]

Eye Contact

Flush eyes thoroughly with

water for several minutes.

Remove contact lenses after

the initial 1-2 minutes and

continue flushing. If effects

occur, consult a physician,

preferably an ophthalmologist.

[1]

Ingestion

Do not induce vomiting. Rinse

mouth with water. Seek

medical attention without

delay.

[3][7]

Disposal Considerations
All waste containing Diammonium EDTA must be handled as hazardous waste.[3]

Waste Collection: Collect waste in designated, labeled, and sealed containers.

Disposal Method: Disposal should be carried out by a licensed waste disposal company.

Options may include burial in a licensed landfill or incineration in a licensed facility.[3]

Regulations: All disposal practices must comply with local, state, and federal regulations.[3]

Do not allow wash water from cleaning or process equipment to enter drains.[3]
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Conclusion
Diammonium EDTA is a valuable chelating agent in research and development. However, its

potential hazards necessitate a comprehensive understanding and strict adherence to safety

protocols. By implementing robust engineering controls, utilizing appropriate personal

protective equipment, and following the detailed handling and emergency procedures outlined

in this guide, researchers and scientists can mitigate risks and ensure a safe working

environment. Regular review of the Safety Data Sheet and ongoing safety training are essential

components of a responsible laboratory safety program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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